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Compound of Interest

Compound Name: 1,2-Diethyl-3-nitrobenzene

Cat. No.: B8701340 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,2-Diethyl-3-nitrobenzene

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. It is not a legally binding Safety Data Sheet (SDS). An

official SDS must be obtained from the manufacturer or supplier before any handling or use of

1,2-Diethyl-3-nitrobenzene. The toxicological and safety data for 1,2-Diethyl-3-nitrobenzene
are not extensively published; therefore, this guide largely extrapolates from the well-

documented properties of the parent compound, Nitrobenzene, and related nitroaromatic

compounds. Always handle this chemical with the utmost caution, assuming it possesses

similar or greater hazards than Nitrobenzene.

Chemical Identification and Physical Properties
1,2-Diethyl-3-nitrobenzene is an aromatic organic compound.[1] Due to limited experimental

data, many physical and chemical properties are computationally derived. For comparison,

properties of the parent compound, Nitrobenzene, are also provided.

Table 1: Physical and Chemical Properties
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Property
1,2-Diethyl-3-
nitrobenzene

Nitrobenzene
(Reference)

Data Source

Molecular Formula C₁₀H₁₃NO₂ C₆H₅NO₂ [1]

Molecular Weight 179.22 g/mol 123.11 g/mol [1][2]

CAS Number
103095-95-0 (may

vary by source)
98-95-3 [1][2]

Appearance Oily liquid (predicted)
Colorless to pale

yellow oily liquid
[2][3]

Odor
Almond-like

(predicted)

Almond-like, shoe

polish odor
[3]

Boiling Point
245.4°C at 760 mmHg

(Predicted)
210-211°C [2][4]

Melting Point N/A 5-6°C [2]

Flash Point 93.2°C (Predicted) 88°C (Closed Cup) [2][4]

Density
1.073 g/cm³

(Predicted)
1.2 g/cm³ at 20°C [2][4][5]

Water Solubility
Very slightly soluble

(Predicted)

1,797 mg/L at 25°C

(Slightly soluble)

Vapor Pressure
0.0449 mmHg at 25°C

(Predicted)
20 Pa at 20°C [4]

Vapor Density
>1 (Air = 1)

(Predicted)
4.25 (Air = 1) [2]

log Pow (n-

octanol/water)
3.3 (Computed) 1.86 [1][6]

Hazard Identification and GHS Classification
(Predicted)
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No specific GHS classification exists for 1,2-Diethyl-3-nitrobenzene. The classification is

inferred from Nitrobenzene and is expected to be severe. This substance should be treated as

highly toxic and hazardous.[5][6]

Pictograms:

Health Hazard (GHS08)

Skull and Crossbones (GHS06)

Environment (GHS09 - based on related compounds)

Signal Word:Danger[5][6]

Hazard Statements (Predicted based on Nitrobenzene):

H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[6]

H351: Suspected of causing cancer.[6][7]

H360: May damage fertility or the unborn child.[6]

H372: Causes damage to organs (Blood) through prolonged or repeated exposure.[6]

H412: Harmful to aquatic life with long lasting effects.[6]

H227: Combustible liquid.[6]

Precautionary Statements (Selected):

P201: Obtain special instructions before use.

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P273: Avoid release to the environment.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]
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P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[5][6]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.[6]

P308 + P313: IF exposed or concerned: Get medical advice/attention.[5][6]

P405: Store locked up.[6]

Table 2: Toxicological Data (Nitrobenzene Reference)

Metric Value Species Route Source

LD50 Acute Oral 590 mg/kg Mouse Oral [2]

LD50 Acute Oral 780 mg/kg Rat Oral [2]

Primary Toxic

Effect

Methemoglobine

mia (inability of

blood to carry

oxygen)

Human, Animals All Routes [7][8][9]

Target Organs

Blood, Liver,

Kidneys, Spleen,

Central Nervous

System

Human, Animals All Routes [2][7][9]

Experimental and Handling Protocols
Extreme caution must be exercised at all times. All work must be conducted in a designated

area, inside a certified chemical fume hood.

Engineering Controls & Personal Protective Equipment
(PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.carlroth.com/medias/SDB-4394-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3ODl8YXBwbGljYXRpb24vcGRmfGFETTFMMmd5Wmk4NU1qRXdNVFEyTkRJeU9ERTBMMU5FUWw4ME16azBYMDFVWDBWT0xuQmtaZ3w2YWRkMWY5NjJhMzllNjE4MTFiYzM2MDUzZjA3YjczMzRiMWZhYzFiYjkzZTZlZmFiMGRiMzE0NWY5OWU2MmNh
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.carlroth.com/medias/SDB-4394-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3ODl8YXBwbGljYXRpb24vcGRmfGFETTFMMmd5Wmk4NU1qRXdNVFEyTkRJeU9ERTBMMU5FUWw4ME16azBYMDFVWDBWT0xuQmtaZ3w2YWRkMWY5NjJhMzllNjE4MTFiYzM2MDUzZjA3YjczMzRiMWZhYzFiYjkzZTZlZmFiMGRiMzE0NWY5OWU2MmNh
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.carlroth.com/medias/SDB-4394-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTk3ODl8YXBwbGljYXRpb24vcGRmfGFETTFMMmd5Wmk4NU1qRXdNVFEyTkRJeU9ERTBMMU5FUWw4ME16azBYMDFVWDBWT0xuQmtaZ3w2YWRkMWY5NjJhMzllNjE4MTFiYzM2MDUzZjA3YjczMzRiMWZhYzFiYjkzZTZlZmFiMGRiMzE0NWY5OWU2MmNh
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.hmdb.ca/system/metabolites/msds/000/040/607/original/HMDB41950.pdf?1358895090
https://www.hmdb.ca/system/metabolites/msds/000/040/607/original/HMDB41950.pdf?1358895090
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://www.epa.gov/sites/default/files/2016-09/documents/nitrobenzene.pdf
https://www.ncbi.nlm.nih.gov/books/NBK600859/
https://www.hmdb.ca/system/metabolites/msds/000/040/607/original/HMDB41950.pdf?1358895090
https://www.gov.uk/government/publications/nitrobenzene-properties-incident-management-and-toxicology/nitrobenzene-toxicological-overview
https://www.ncbi.nlm.nih.gov/books/NBK600859/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8701340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: All handling, including weighing and transfers, must occur within a certified

chemical fume hood to prevent inhalation of vapors.[10]

Eye Protection: Wear chemical safety goggles and a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10]

Skin Protection:

Gloves: Wear heavy-duty, chemical-resistant gloves (e.g., Viton®, Barrier®). Double-

gloving is recommended. Check manufacturer data for breakthrough times.

Lab Coat: Wear a chemically resistant lab coat. An apron may also be necessary for larger

quantities.

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection: If there is any risk of exposure outside of a fume hood, a

NIOSH/MSHA-approved full-face respirator with an organic vapor cartridge is required.[2][10]

Safety Equipment: An eyewash station and safety shower must be immediately accessible in

the work area.[2][10]

Storage Protocol
Store in a tightly closed, properly labeled container.[6][11]

Keep in a cool, dry, dark, and well-ventilated area.[10]

Store locked up in a designated poison cabinet or area accessible only to authorized

personnel.[5][6]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

acids, and bases.[10]

Ground all equipment containing the material to prevent static discharge.[2]

Spill & Waste Disposal Protocol
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Small Spill (in fume hood):

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, dry sand).[10]

Collect the absorbent material using non-sparking tools into a labeled, sealable container

for hazardous waste.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spill:

Evacuate the area immediately.

Alert emergency personnel.

Remove all sources of ignition.[10]

Ventilate the area only if it is safe to do so.

Waste Disposal: Dispose of contents and container to an approved hazardous waste

disposal plant in accordance with all local, state, and federal regulations.[6] Do not allow the

product to enter drains.[6]

Emergency and First Aid Procedures
Immediate medical attention is critical in all cases of exposure. Symptoms of poisoning,

especially methemoglobinemia (evidenced by blueish skin), may be delayed for several hours.

[7]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[6][12] If breathing is difficult or has stopped, provide artificial respiration. Call a

POISON CENTER or doctor immediately.[6]

Skin Contact: Immediately take off all contaminated clothing.[6] Rinse skin with copious

amounts of water and soap for at least 15 minutes.[5] Call a physician immediately.[6]

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, keeping

eyelids open.[2] Remove contact lenses if present and easy to do. Call an ophthalmologist.
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[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[6] If the victim is conscious,

give two glasses of water to drink.[6] Never give anything by mouth to an unconscious

person. Seek immediate medical attention.[2]

Visualized Workflows and Pathways
Laboratory Handling Workflow
The following diagram outlines the standard operating procedure for handling 1,2-Diethyl-3-
nitrobenzene in a research environment.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

Obtain Manufacturer SDS

Review SDS & Procedures

Don Full PPE
(Gloves, Goggles, Coat)

Verify Fume Hood & Safety
Equipment Functionality

Transfer Chemical to
Secondary Containment

Begin Work

Weigh or Dispense
Required Amount

Securely Close
Primary Container

Perform Experiment

Quench & Neutralize
Reaction (if applicable)

Experiment Complete

Segregate Waste into
Labeled Containers

Decontaminate Glassware
& Work Surface

Remove PPE & Wash Hands

Return to Locked,
Ventilated Storage

Store Chemical
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Immediate Actions

First Aid Route

Exposure or Spill Occurs Alert Personnel Nearby Remove Victim from
Source (if safe) Initiate First Aid

Skin Contact:
Remove Clothing, Flush 15+ min

Select based
on exposure

Eye Contact:
Flush with Eyewash 15+ min

Select based
on exposure

Inhalation:
Move to Fresh Air

Select based
on exposure

Seek Immediate
Professional Medical Attention
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Redox Cycling & Toxicity

1,2-Diethyl-3-nitrobenzene
(Ar-NO₂)

Nitrosobenzene Intermediate
(Ar-NO)

Nitroreductases

Phenylhydroxylamine Intermediate
(Ar-NHOH)

Reduction

Aniline Metabolite
(Ar-NH₂)

Reduction

Hemoglobin (Fe²⁺)

Oxidizes Iron

Oxidative Stress
(Reactive Oxygen Species)

Generates

Methemoglobin (Fe³⁺)
(Leads to Cyanosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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